N-(1,3-dihydronaphtho[1,2-c]furan-4-ylmethyl)-N-ethyl-N-methylethanaminium

• Molecular Formula: C18H24NO+
• Molecular Weight: 270.4 g/mol
• IUPAC Name: 1,3-dihydrobenzo[e][2]benzofuran-4-ylmethyl-diethyl-methylazanium
• InChI: InChI=1S/C18H24NO/c1-4-19(3,5-2)11-15-10-14-8-6-7-9-16(14)18-13-20-12-17(15)18/h6-10H,4-5,11-13H2,1-3H3/q+1
• InChI Key: VVMCUHYQAQWILB-UHFFFAOYSA-N
• Canonical SMILES: CC[N+](C)(CC)CC1=CC2=CC=CC=C2C3=C1COC3

Description

DIETHYL(METHYL)({1H,3H-NAPHTHO[1,2-C]FURAN-4-YL}METHYL)AZANIUM is a complex organic compound that features a naphthofuran core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of DIETHYL(METHYL)({1H,3H-NAPHTHO[1,2-C]FURAN-4-YL}METHYL)AZANIUM typically involves a multi-step process. One common method includes the visible-light-mediated [3+2] cycloaddition reaction, which is known for its efficiency and environmentally friendly conditions . This reaction provides excellent regioselectivity and functional group tolerance, making it a powerful approach for synthesizing naphthofuran derivatives.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the principles of green chemistry and photochemistry are likely to be employed to ensure sustainable and efficient production processes.

Chemical Reactions Analysis

Types of Reactions

DIETHYL(METHYL)({1H,3H-NAPHTHO[1,2-C]FURAN-4-YL}METHYL)AZANIUM can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The conditions for these reactions can vary, but they often involve controlled temperatures and specific solvents to ensure optimal yields.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield naphthoquinone derivatives, while reduction reactions may produce dihydronaphthofuran derivatives.

Scientific Research Applications

DIETHYL(METHYL)({1H,3H-NAPHTHO[1,2-C]FURAN-4-YL}METHYL)AZANIUM has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Medicine: Its derivatives may have therapeutic potential, particularly in the development of new drugs.

Industry: It can be used in the production of materials with specific properties, such as dyes and polymers.

Mechanism of Action

The mechanism of action of DIETHYL(METHYL)({1H,3H-NAPHTHO[1,2-C]FURAN-4-YL}METHYL)AZANIUM involves its interaction with specific molecular targets. These interactions can affect various pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved are still under investigation, but they are believed to include key enzymes and receptors in biological systems .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other naphthofuran derivatives and azanium compounds. These compounds share structural similarities but may differ in their specific functional groups and properties.

Uniqueness

Its ability to undergo various chemical reactions and its potential in scientific research make it a valuable compound for further study .